Cas no 1213898-69-1 ((3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE
• CAS No: 1213898-69-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5591758
• PubChem ID: 95439364
• Update Time: 2025-06-11

(3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2,5-dimethoxy-, (βS)-
• N15179
• 1213898-69-1

• Inchi： 1S/C11H14N2O2/c1-14-8-3-4-11(15-2)9(7-8)10(13)5-6-12/h3-4,7,10H,5,13H2,1-2H3/t10-/m0/s1
• InChI Key： XAALMFFPWWJBDJ-JTQLQIEISA-N
• SMILES： C(#N)C[C@H](N)C1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.3Ų

Additional information on (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE

Introduction to (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE (CAS No. 1213898-69-1)

(3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS NO. 1213898-69-1, is a chiral molecule with a unique structural framework that makes it a promising candidate for various biological applications. The presence of an amino group and a nitrile functional group, combined with its stereogenic center, positions this molecule as an intriguing subject for further investigation.

The compound's structure consists of a propyl chain substituted with an amino group at the third carbon and a 2,5-dimethoxyphenyl group at the same position. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The dimethoxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of pharmacological agents.

In recent years, there has been growing interest in the development of molecules that can selectively interact with biological systems. (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE fits into this category due to its potential to serve as a scaffold for drug discovery. Its stereochemistry, specifically the (3S) configuration, is crucial as it can influence the compound's pharmacokinetic and pharmacodynamic properties. This aspect has prompted researchers to explore its potential in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The dimethoxyphenyl group has been shown to have neuroprotective properties, which could be leveraged in the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the amino group provides a site for further functionalization, allowing researchers to modify the molecule to enhance its bioavailability and target specificity.

Recent studies have also highlighted the compound's role in inhibiting certain enzymes that are implicated in inflammation and pain pathways. By targeting these enzymes, (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE could potentially offer relief for patients suffering from chronic pain conditions. The nitrile group in the molecule is particularly interesting as it can participate in hydrogen bonding interactions, which are essential for binding to biological targets.

The synthesis of this compound presents both challenges and opportunities for chemists. The stereocontrol required to achieve the (3S) configuration demands precise synthetic methodologies. However, advances in asymmetric synthesis have made it increasingly feasible to produce enantiomerically pure forms of such molecules. These advancements have not only improved the yield of (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE but also enhanced its overall quality and purity.

From a regulatory perspective, (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE is subject to standard guidelines for pharmaceutical compounds. Its classification as a research chemical ensures that it is handled with appropriate safety measures while being studied for potential therapeutic applications. The compound's stability under various storage conditions is also an important consideration, as it affects its shelf life and usability in experimental settings.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between chemists and biologists are essential to fully exploit its potential. By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify new therapeutic targets.

In conclusion, (3S)-3-AMINO-3-(2,5-DIMETHOXYPHENYL)PROPANENITRILE represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation drugs.